Cas no 1385694-70-1 (2-(4-Bromophenyl)-2-(isobutyryloxy)acetic Acid)

2-(4-Bromophenyl)-2-(isobutyryloxy)acetic acid is a brominated aromatic compound featuring an isobutyryloxy-acetic acid functional group. This structurally distinct molecule is valuable in synthetic organic chemistry, particularly as an intermediate in the preparation of pharmaceuticals, agrochemicals, and specialty materials. The presence of both a bromophenyl moiety and an ester-linked isobutyryl group enhances its reactivity, enabling selective transformations such as cross-coupling reactions or further functionalization. Its well-defined structure ensures consistent performance in multi-step syntheses. The compound is typically handled under controlled conditions due to its potential sensitivity to hydrolysis. Researchers prioritize it for its versatility in constructing complex molecular architectures with high precision.

2-(4-Bromophenyl)-2-(isobutyryloxy)acetic Acid structure

1385694-70-1 structure

Product Name:2-(4-Bromophenyl)-2-(isobutyryloxy)acetic Acid

CAS No:1385694-70-1

MF:C₁₂H₁₃BrO₄

MW:301.133223295212

MDL:MFCD22375693

CID:1057076

PubChem ID:74788569

Update Time:2025-06-07

2-(4-Bromophenyl)-2-(isobutyryloxy)acetic Acid Chemical and Physical Properties

Names and Identifiers

- 2-(4-Bromophenyl)-2-(isobutyryloxy)acetic Acid
- (3-bromophenyl)-thiophen-2-ylmethanone
- (3-Bromophenyl)(2-thienyl)methanone
- 3-bromophenyl 2-thienyl ketone
- 5225AJ
- TRA0000481
- SY019350
- 2-(4-Bromophenyl)-2-(isobutyryloxy)aceticAcid
- 2-(4-bromophenyl)-2-(2-methylpropanoyloxy)acetic acid
- MFCD22375693
- AKOS024256529
- DB-364044
- CS-0328811
- 1385694-70-1
- AS-32383
- Benzeneacetic acid, 4-bromo-alpha-(2-methyl-1-oxopropoxy)-
- MDL： MFCD22375693
- Inchi： 1S/C12H13BrO4/c1-7(2)12(16)17-10(11(14)15)8-3-5-9(13)6-4-8/h3-7,10H,1-2H3,(H,14,15)
- InChI Key： RWHIJSKRSRZFNL-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=CC=1)C(C(=O)O)OC(C(C)C)=O

Computed Properties

Exact Mass: 265.94000
Monoisotopic Mass: 299.99972g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 17
Rotatable Bond Count: 5
Complexity: 282
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 63.6
XLogP3: 3.1

Experimental Properties

PSA: 45.31000
LogP: 3.74160

2-(4-Bromophenyl)-2-(isobutyryloxy)acetic Acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019111489-5g	2-(4-Bromophenyl)-2-(isobutyryloxy)acetic acid	1385694-70-1	95%	5g	715.50 USD	2021-06-17
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	B51340-250mg	(3-bromophenyl)-thiophen-2-ylmethanone	1385694-70-1	95%	250mg	￥1259.0	2022-04-28
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	D852482-250mg	2-(4-Bromophenyl)-2-(isobutyryloxy)acetic Acid	1385694-70-1	≥95%	250mg	755.10	2021-05-17
eNovation Chemicals LLC	D254820-0.25g	2-(4-Bromophenyl)-2-(isobutyryloxy)acetic Acid	1385694-70-1	97%	0.25g	$265	2023-09-03
eNovation Chemicals LLC	D781541-0.25g	2-(4-Bromophenyl)-2-(isobutyryloxy)acetic Acid	1385694-70-1	>95%	0.25g	$125	2023-09-03
TRC	B681190-2.5mg	2-(4-Bromophenyl)-2-(Isobutyryloxy)acetic Acid	1385694-70-1		2.5mg	$ 50.00	2022-06-06
TRC	B681190-5mg	2-(4-Bromophenyl)-2-(Isobutyryloxy)acetic Acid	1385694-70-1		5mg	$ 65.00	2022-06-06
TRC	B681190-25mg	2-(4-Bromophenyl)-2-(Isobutyryloxy)acetic Acid	1385694-70-1		25mg	$ 80.00	2022-06-06
eNovation Chemicals LLC	D254820-100mg	2-(4-Bromophenyl)-2-(isobutyryloxy)acetic Acid	1385694-70-1	97%	100mg	$180	2025-02-19
eNovation Chemicals LLC	D254820-250mg	2-(4-Bromophenyl)-2-(isobutyryloxy)acetic Acid	1385694-70-1	97%	250mg	$218	2025-02-19